Cas no 76994-39-3 (2-Oxabicyclo[3.2.1]octan-3-one,7-[(4b,5b,6b,17b)-5,6-epoxy-4,17-dihydroxy-1-oxoandrost-2-en-17-yl]-4-hydroxy-4,5-dimethyl-,(1R,4R,5R,7S)-)

2-Oxabicyclo[3.2.1]octan-3-one,7-[(4b,5b,6b,17b)-5,6-epoxy-4,17-dihydroxy-1-oxoandrost-2-en-17-yl]-4-hydroxy-4,5-dimethyl-,(1R,4R,5R,7S)- structure

76994-39-3 structure

Product Name:2-Oxabicyclo[3.2.1]octan-3-one,7-[(4b,5b,6b,17b)-5,6-epoxy-4,17-dihydroxy-1-oxoandrost-2-en-17-yl]-4-hydroxy-4,5-dimethyl-,(1R,4R,5R,7S)-

CAS No:76994-39-3

Molecular Formula:C₂₈H₃₈O₇

Molecular Weight:486.59712

CID:564370

PubChem ID:73054

2-Oxabicyclo[3.2.1]octan-3-one,7-[(4b,5b,6b,17b)-5,6-epoxy-4,17-dihydroxy-1-oxoandrost-2-en-17-yl]-4-hydroxy-4,5-dimethyl-,(1R,4R,5R,7S)- Properties

Names and Identifiers

- 2-Oxabicyclo[3.2.1]octan-3-one,7-[(4b,5b,6b,17b)-5,6-epoxy-4,17-dihydroxy-1-oxoandrost-2-en-17-yl]-4-hydroxy-4,5-dimethyl-,(1R,4R,5R,7S)-
- acnistin E
- Androst-2-en-1-one, 5,6-epoxy-4,17-dihydroxy-17-(4-hydroxy-4,5-dimethyl-3-oxo-2-oxabicyclo[3.2.1]oct-7-yl)-, [4.β.,5.β.,6.β.,17.β.,17(1R,4R,5R,7S)]-
- Acnistin-E
- Androst-2-en-1-one, 5,6-epoxy-4,17-dihydroxy-17-(4-hydroxy-4,5-dimethyl-3-oxo-2-oxobicyclo(3.2.1)oct-7-yl)-, (4beta,5beta,6,beta,17beta,17(1R,4R,5R,7S))-
- Cyclopenta[1,2]phenanthro[8a,9-b]oxiren-1(4H)-one, 5a,6,6a,6b,7,8,9,9a,10,11,11a,11b-dodecahydro-4,9-dihydroxy-9-[(1S,4R,5S)-4-hydroxy-4,5-dimethyl-3-oxo-2-oxabicyclo[3.2.1]oct-7-yl]-9a,11b-dimethyl-, (4S,4aR,5aR,6aS,6bS,9R,9aS,11aS,11bR)-
- NSC 324043
- dihydroxy-[(1S,4R,5S)-4-hydroxy-4,5-dimethyl-3-oxo-2-oxabicyclo[3.2.1]octan-7-yl]-dimethyl-[?]one
- 76994-39-3
- (1S,2R,6S,7R,9R,11S,12S,15R,16S)-6,15-dihydroxy-15-[(1S,4R,5S)-4-hydroxy-4,5-dimethyl-3-oxo-2-oxabicyclo[3.2.1]octan-7-yl]-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadec-4-en-3-one
- +Expand
- InChIKey： FKQUQCYOBZEPTK-LOBFLEJSSA-N
- Inchi： InChI=1S/C28H38O7/c1-23-12-17(18(13-23)34-22(31)26(23,4)32)27(33)10-8-15-14-11-21-28(35-21)20(30)6-5-19(29)25(28,3)16(14)7-9-24(15,27)2/h5-6,14-18,20-21,30,32-33H,7-13H2,1-4H3/t14-,15-,16-,17?,18-,20-,21+,23-,24-,25-,26-,27+,28+/m0/s1
- SMILES： CC12CCC3C(C1CCC2(C4CC5(CC4OC(=O)C5(C)O)C)O)CC6C7(C3(C(=O)C=CC7O)C)O6

Computed Properties

Exact Mass: 486.262
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 1
Monoisotopic Mass: 486.262
Heavy Atom Count: 35
Complexity: 1070
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 12
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 117A^2

Experimental Properties

LogP: 2.30010
PSA: 116.59000
Refractive Index: 1.629
Boiling Point: 673.9°C at 760 mmHg
Flash Point: 224.3°C
Density: 1.37

2-Oxabicyclo[3.2.1]octan-3-one,7-[(4b,5b,6b,17b)-5,6-epoxy-4,17-dihydroxy-1-oxoandrost-2-en-17-yl]-4-hydroxy-4,5-dimethyl-,(1R,4R,5R,7S)- Related Literature

1. Contents list

Org. Chem. Front., 2014,1, 1145-1149
2. A band-gap-graded CZTSSe solar cell with 12.3% efficiency†

Kee-Jeong Yang,Dae-Ho Son,Shi-Joon Sung,Jun-Hyoung Sim,Young-Ill Kim,Si-Nae Park,Dong-Hwan Jeon,JungSik Kim,Dae-Kue Hwang,Chan-Wook Jeon,Dahyun Nam,Hyeonsik Cheong,Jin-Kyu Kang,Dae-Hwan Kim J. Mater. Chem. A, 2016,4, 10151-10158
3. Interface mediated semiconducting to metallic like transition in ultrathin Bi2Se3 films on (100) SrTiO3 grown by molecular beam epitaxy†

Anil K. Debnath,R. Prasad,Ajay Singh,Soumen Samanta,Ashwini Kumar,Anil Bohra,Debarati Bhattacharya,Saibal Basu,Niraj Joshi,Dinesh K. Aswal,S. K. Gupta RSC Adv., 2015,5, 87897-87902
4. Improved photoelectrochemical performance of Ti-doped α-Fe2O3 thin films by surface modification with fluoride†

Yong-Sheng Hu,Alan Kleiman-Shwarsctein,Eric W. McFarland Chem. Commun., 2009, 2652-2654
5. The natural occurrence of allomucic (allaric) acid: a contribution to the assignment of structure of an insecticidal exotoxin from Bacillus thuringiensis Berliner

J. Chem. Soc. D, 1969, 338b-339
6. Curcumin micelles suppress gastric tumor cell growth by upregulating ROS generation, disrupting redox equilibrium and affecting mitochondrial bioenergetics†

Xiaokun Lin,Zheng Zhu,TongZuan Chen,Yecheng Tao,Tianni Zeng,Yaoyao Zhong,Hanxiao Sun,Zhixiang Wang,Weisheng Zheng,Yuhao Zhang Food Funct., 2020,11, 4146-4159
7. Analysis of the Raman spectra of Ca2+-dipicolinic acid alone and in the bacterial spore core in both aqueous and dehydrated environments

Lingbo Kong,Peter Setlow,Yong-qing Li Analyst, 2012,137, 3683-3689
8. Boron–noble gas covalent bonds in borenium and boronium compounds†

Ricardo Pino-Rios Phys. Chem. Chem. Phys., 2021,23, 6896-6902
9. Electronic structure of Al, Ga, In and Cu doped ZnO/Cu(111) bilayer films†

Ho Viet Thang,Gianfranco Pacchioni Phys. Chem. Chem. Phys., 2019,21, 369-377
10. A platinum oxide decorated amorphous cobalt oxide hydroxide nanosheet array towards alkaline hydrogen evolution†

Ziqiang Wang,Xiang Ren,Xifeng Shi,Abdullah M. Asiri,Liang Wang,Xiaonian Li,Xuping Sun,Qiuju Zhang,Hongjing Wang J. Mater. Chem. A, 2018,6, 3864-3868

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76994-39-3 (2-Oxabicyclo[3.2.1]octan-3-one,7-[(4b,5b,6b,17b)-5,6-epoxy-4,17-dihydroxy-1-oxoandrost-2-en-17-yl]-4-hydroxy-4,5-dimethyl-,(1R,4R,5R,7S)-) Related Products

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